3-methyl-4-oxo-N-(tetrahydro-2-furanylmethyl)-3,4-dihydro-1-phthalazinecarboxamide

• IUPAC Name: 3-methyl-4-oxo-N-(oxolan-2-ylmethyl)phthalazine-1-carboxamide
• InChI: InChI=1S/C15H17N3O3/c1-18-15(20)12-7-3-2-6-11(12)13(17-18)14(19)16-9-10-5-4-8-21-10/h2-3,6-7,10H,4-5,8-9H2,1H3,(H,16,19)
• InChI Key: HNHANSHSSAUPQM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)C(=O)NCC3CCCO3
• Molecular Formula: C15H17N3O3
• Molecular Weight: 287.31 g/mol

Description

The compound belongs to a class of chemicals that have been explored for their unique structural and functional properties. Research in this area often focuses on the synthesis of novel derivatives, molecular structure elucidation, and the investigation of their chemical and physical properties.

Synthesis Analysis

Synthesis of related compounds involves multistep chemical reactions starting from basic organic or heterocyclic precursors. For instance, derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds have been synthesized starting from 2-acetylfuran through a series of reactions including Claisen Schmidt condensation, cyclization, and Mannich’s reaction (Kumar et al., 2017). Such processes are indicative of the complex synthetic routes that may be involved in the creation of similar compounds.

Molecular Structure Analysis

The molecular structure of related compounds is typically established using various spectroscopic techniques, such as IR, NMR (both ^1H and ^13C), and mass spectrometry. These methods provide detailed information on the molecular framework and the functional groups present in the compound.

Chemical Reactions and Properties

Chemical reactions involving similar compounds can include cycloadditions, substitutions, and other transformations that expand the chemical diversity and potential utility of these molecules. For example, the reaction of phthalazinium phenacylide with non-symmetrical cyclic olefins has been explored to achieve regio- and endo-selective 1,3-dipolar cycloaddition, leading to complex heterocyclic structures (Dumitrascu et al., 2005).

Physical Properties Analysis

The physical properties such as melting point, solubility, and crystalline structure are crucial for understanding the behavior of these compounds under different conditions. X-ray diffraction analysis can provide insights into the crystalline structure, which is essential for the characterization of these materials.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, are vital for predicting the applications and potential functionalities of these compounds. Studies on substituted phthalazines have investigated their antimicrobial activities, demonstrating the importance of chemical properties in determining biological activity (Sridhara et al., 2011).

Mechanism of Action

The mechanism of action for this compound is not available.

Future Directions

There is no available information on the future directions of research or use for this compound.